![molecular formula C19H17N3O3 B2803354 4-methoxy-N-(4-methylphenyl)-6-oxo-1-phenylpyridazine-3-carboxamide CAS No. 1004640-47-4](/img/structure/B2803354.png)
4-methoxy-N-(4-methylphenyl)-6-oxo-1-phenylpyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methoxy-N-(4-methylphenyl)-6-oxo-1-phenylpyridazine-3-carboxamide, also known as MPPO, is a synthetic compound that has gained significant attention in the scientific research community due to its unique properties. This compound belongs to the pyridazine family and is widely used in various research applications.
Scientific Research Applications
Synthesis and Biological Activities
Novel heterocyclic compounds derived from similar chemical frameworks have been synthesized for potential use as anti-inflammatory and analgesic agents. These compounds were tested for their cyclooxygenase inhibition and showed significant COX-2 selectivity, analgesic activity, and anti-inflammatory activity, indicating their potential for drug development (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
Research on pyridine and pyrimidine derivatives explored their synthesis and evaluation as c-Met kinase inhibitors, highlighting their potential in cancer therapy. Certain derivatives showed remarkable cytotoxicity against various cancer cell lines, suggesting their application in targeted cancer treatment (Ju Liu et al., 2020).
Other studies have focused on the antimicrobial activities of compounds with similar chemical structures. A series of N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides were synthesized and screened for in vitro antibacterial and antifungal activities, demonstrating the potential for developing new antimicrobial agents (N. Desai, A. Dodiya, P. N. Shihora, 2011).
Potential Therapeutic Applications
The synthesis and in vitro antidiabetic screening of novel dihydropyrimidine derivatives, including compounds with related structures, have been conducted. These compounds were evaluated using the α-amylase inhibition assay, indicating their potential application in treating diabetes (J. Lalpara et al., 2021).
Another study reported on the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives. Some of these compounds exhibited good or moderate activities against test microorganisms, highlighting their potential as antimicrobial agents (H. Bektaş et al., 2007).
properties
IUPAC Name |
4-methoxy-N-(4-methylphenyl)-6-oxo-1-phenylpyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O3/c1-13-8-10-14(11-9-13)20-19(24)18-16(25-2)12-17(23)22(21-18)15-6-4-3-5-7-15/h3-12H,1-2H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NICGMKNJDDNTGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=NN(C(=O)C=C2OC)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.